1-(4-methoxybenzyl)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C12H12N2O4/c1-18-9-4-2-8(3-5-9)7-14-11(16)6-10(15)13-12(14)17/h2-5H,6-7H2,1H3,(H,13,15,17)
• InChI Key: LKCYCJUPVHLNTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)CC(=O)NC2=O
• Molecular Formula: C12H12N2O4
• Molecular Weight: 248.23 g/mol

Description

Synthesis Analysis

The synthesis of pyrimidine derivatives, such as "1-(4-methoxybenzyl)-2,4,6(1H,3H,5H)-pyrimidinetrione," often involves the aromatic nucleophilic substitution reactions. For example, the use of the p-benzyloxybenzyloxy group has been demonstrated as an effective method for masking the oxo function of the pyrimidinone ring, facilitating the synthesis of new unnatural amino acids. This process includes key steps such as aromatic nucleophilic substitution and standard protecting group transformations, with the p-benzyloxybenzyloxy group efficiently removed under mild acid conditions (ElMarrouni & Heras, 2015).

Molecular Structure Analysis

Crystal and molecular structure analysis is crucial for understanding the properties and reactivity of pyrimidine derivatives. Studies have shown that these molecules can form various crystal structures, demonstrating significant conformational diversity and intermolecular interactions, which are key to their chemical behavior and potential applications (Zugenmaier, 2013).

Chemical Reactions and Properties

Pyrimidine derivatives undergo a range of chemical reactions, contributing to their versatile chemical properties. For instance, reactions involving boronic acids and Suzuki cross-coupling have been employed to synthesize heteroarylpyrimidine derivatives, showcasing the adaptability of pyrimidine chemistry in creating complex molecules (Saygılı, Batsanov, & Bryce, 2004).

Physical Properties Analysis

The physical properties of pyrimidine derivatives, such as solubility, melting point, and crystal structure, are influenced by their molecular structure. These properties are essential for the development of pharmaceuticals and materials. Detailed investigations into the crystal and molecular structure of these compounds reveal their packing arrangements and intermolecular interactions, which are critical for their physical characteristics (P. Zugenmaier, 2013).

Chemical Properties Analysis

The chemical properties of "1-(4-methoxybenzyl)-2,4,6(1H,3H,5H)-pyrimidinetrione" derivatives, such as reactivity with nucleophiles, electrophiles, and other reagents, are foundational to their applications in synthesis and drug design. For instance, the reactivity of pyrimidine derivatives with various amines to synthesize antitumor compounds highlights the importance of understanding these chemical properties (Grigoryan et al., 2008).